Cas no 887224-22-8 (2-(3-chloro-4-methylphenyl)amino-5H-1,3,4thiadiazolo2,3-bquinazolin-5-one)

• Product Name: 2-(3-chloro-4-methylphenyl)amino-5H-1,3,4thiadiazolo2,3-bquinazolin-5-one
• CAS No: 887224-22-8
• MF: C₁₆H₁₁ClN₄OS
• MW: 342.802740335464
• CID: 6431448
• PubChem ID: 7184775
• Update Time: 2025-10-11

2-(3-chloro-4-methylphenyl)amino-5H-1,3,4thiadiazolo2,3-bquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-methylphenyl)amino-5H-1,3,4thiadiazolo2,3-bquinazolin-5-one
• AKOS002101607
• ZINC04315967
• 2-[(3-chloro-4-methylphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• 887224-22-8
• F1608-0596
• 2-((3-chloro-4-methylphenyl)amino)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• 2-(3-chloro-4-methylanilino)-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• 5H-1,3,4-Thiadiazolo[2,3-b]quinazolin-5-one, 2-[(3-chloro-4-methylphenyl)amino]-

• Inchi： 1S/C16H11ClN4OS/c1-9-6-7-10(8-12(9)17)18-15-20-21-14(22)11-4-2-3-5-13(11)19-16(21)23-15/h2-8H,1H3,(H,18,20)
• InChI Key： XWUSYXKRSVGXAX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N2N=C(NC3=CC=C(C)C(Cl)=C3)SC=12

Computed Properties

• Exact Mass: 342.0342099g/mol
• Monoisotopic Mass: 342.0342099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 502.9±60.0 °C(Predicted)
• pka: -2.45±0.20(Predicted)

Additional information on 2-(3-chloro-4-methylphenyl)amino-5H-1,3,4thiadiazolo2,3-bquinazolin-5-one

Compound CAS No. 887224-22-8: 2-(3-chloro-4-methylphenyl)amino-5H-1,3,4thiadiazolo[2,3-b]quinazolin-5-one

The compound with CAS No. 887224-22-8, named as 2-(3-chloro-4-methylphenyl)amino-5H-1,3,4thiadiazolo[2,3-b]quinazolin-5-one, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiadiazoloquinazolinones, which are known for their potential biological activities and applications in drug development.

The molecular structure of 1,3,4thiadiazolo[2,3-b]quinazolinone derivatives is characterized by a fused bicyclic system consisting of a quinazolinone ring and a thiadiazole ring. The presence of the thiadiazole moiety introduces unique electronic and steric properties, which are crucial for the compound's interaction with biological targets. The substituent at the 3-chloro-4-methylphenyl group further enhances the compound's pharmacokinetic profile and selectivity.

Recent studies have highlighted the potential of 1,3,4thiadiazolo[2,3-b]quinazolinones as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this class of compounds exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This makes them promising candidates for anti-cancer therapies.

In addition to their enzymatic inhibition properties, these compounds have also shown potential in modulating G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes and diseases. A study in *Nature Communications* reported that certain thiadiazoloquinazolinone derivatives can selectively bind to GPCRs, offering new avenues for treating conditions such as hypertension and neurodegenerative disorders.

The synthesis of 1,3,4thiadiazolo[2,3-b]quinazolinones typically involves multi-step organic reactions, including condensation reactions and cyclization processes. Researchers have optimized these synthetic routes to improve yield and purity, ensuring scalability for preclinical studies. The incorporation of the chloro and methyl substituents at specific positions on the phenyl ring has been shown to significantly influence the compound's solubility and bioavailability.

The pharmacokinetic profile of this compound has been extensively studied using advanced analytical techniques such as LC-MS/MS. Results indicate that CAS No. 887224-22-8 exhibits favorable absorption and distribution properties in preclinical models. Furthermore, its metabolic stability has been evaluated using liver microsomes from various species, providing insights into its potential for translation to human studies.

In terms of safety assessment, preliminary toxicity studies have shown that this compound demonstrates low acute toxicity in animal models. However, further long-term toxicity studies are required to fully assess its safety profile for therapeutic use.

The development of CAS No. 887224-22-8 represents a significant advancement in the field of heterocyclic chemistry and its applications in drug discovery. Its unique structure and promising biological activities make it a valuable tool for exploring novel therapeutic strategies against complex diseases such as cancer and neurodegenerative disorders.